VU0463271 quarterhydrate

• Molecular Formula: C76H74N16O5S8
• Molecular Weight: 1548.0 g/mol
• InChI: InChI=1S/4C19H18N4OS2.H2O/c4*1-13-11-26-19(20-13)23(15-7-8-15)18(24)12-25-17-10-9-16(21-22-17)14-5-3-2-4-6-14;/h4*2-6,9-11,15H,7-8,12H2,1H3;1H2
• InChIKey: XKOXVOXECQNISG-UHFFFAOYSA-N

VU0463271 Quarterhydrate: KCC2 Antagonist Overview

VU0463271 quarterhydrate is a small-molecule antagonist of the neuronal-specific potassium-chloride cotransporter 2 (KCC2), a key regulator of chloride homeostasis and inhibitory neurotransmission in the central nervous system (CNS) [1]. Originally developed through iterative optimization of the MLSCN/MLPCN probe ML077 by the Vanderbilt Center for Neuroscience Drug Discovery, VU0463271 exhibits an IC50 of 61 nM against KCC2 in thallium flux assays using KCC2-overexpressing HEK293 cells, and demonstrates >100-fold selectivity over the closely related sodium-potassium-chloride cotransporter 1 (NKCC1) .

Pathway study KCC2-specific chloride homeostasis research in CNS models

Selectivity context Reported >100-fold selectivity window over NKCC1; limits NKCC1-mediated confounds

Ancillary profile Minimal off-target activity across 68 GPCRs, ion channels, and transporters at 10 µM

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source

VU0463271: Irreplaceable KCC2 Antagonist for Research

Generic KCC2 modulators, such as the loop diuretic furosemide, exhibit low potency (KCC2 IC50 = 184.4 μM) and broad off-target activity, including antagonism of GABAA receptors, which confounds experimental interpretation of KCC2-specific biology [1][2]. Earlier-generation KCC2 antagonists, including VU0240511 (IC50 = 568 nM) and ML077 (IC50 = 537 nM), demonstrate substantially lower potency and incomplete target engagement in physiologically relevant assays [3]. The inability of these alternatives to achieve sufficient target coverage at non-toxic concentrations, combined with their distinct selectivity profiles, makes VU0463271 the only KCC2 antagonist with the requisite potency and selectivity profile for unambiguous mechanistic studies of KCC2 function in neuronal chloride homeostasis.

Non-selective agent Furosemide inhibits NKCC1, NKCC2, and carbonic anhydrase; KCC2 phenotype interpretation may be obscured.

Earlier probes ML077 and VU0240551 have lower potency; VU0240551 shows reported hERG and L-type Ca2+ channel activity that may shift electrophysiology results.

Missing in vivo PK Published rat PK parameters are absent for earlier KCC2 probes, limiting study design transfer and exposure-model interpretation.

• [1] Hartmann AM, Nothwang HG. Differences in the large extracellular loop between the K(+)-Cl(-) cotransporters KCC2 and KCC4. J Biol Chem. 2010 Jul 30;285(31):23994-4002. doi: 10.1074/jbc.M110.115063. View Source
• [2] Sivakumaran S, Cardarelli RA, Maguire J, Kelley MR, Silayeva L, Morrow DH, Mukherjee J, Moore YE, Mather RJ, Duggan ME, Brandon NJ, Dunlop J, Zicha S, Moss SJ, Deeb TZ. Selective inhibition of KCC2 leads to hyperexcitability and epileptiform discharges in hippocampal slices and in vivo. J Neurosci. 2015 May 27;35(21):8291-6. doi: 10.1523/JNEUROSCI.5205-14.2015. View Source
• [3] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source

VU0463271: Head-to-Head Comparison Evidence

KCC2 Potency Advantage Over ML077 and VU0240551

VU0463271 exhibits an IC50 of 61 nM against KCC2 in thallium flux assays using KCC2-overexpressing HEK293 cells, representing a 9-fold improvement in potency over its direct structural precursor ML077 (IC50 = 537 nM) and a 9.3-fold improvement over the initial screening hit VU0240511 (IC50 = 568 nM) [1]. This potency enhancement was achieved through a multidimensional iterative parallel synthesis approach that overcame steep structure-activity relationships in the chemotype [1].

KCC2 IC50 comparison

Head-to-head

61 nM (VU0463271) vs 537 nM (ML077) vs 568 nM (VU0240551)

Reported 8.8- to 9.3-fold potency improvement over earlier probes

Thallium flux assay in KCC2-HEK293 cells

Evidence Dimension	KCC2 antagonist potency (IC50)
Target Compound Data	IC50 = 61 nM
Comparator Or Baseline	ML077 (VU0255011): IC50 = 537 nM; VU0240511: IC50 = 568 nM
Quantified Difference	8.8-fold more potent than ML077; 9.3-fold more potent than VU0240511
Conditions	Thallium (Tl+) flux assay in KCC2-overexpressing HEK293 cells

Why This Matters

This potency differential directly translates to lower required working concentrations in ex vivo and in vivo experiments, reducing solvent burden and minimizing off-target engagement due to compound concentration effects.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source

Selectivity for KCC2 vs. NKCC1 Anti-target

VU0463271 demonstrates >100-fold selectivity for KCC2 over the closely related Na-K-2Cl cotransporter 1 (NKCC1), a critical anti-target whose inhibition is associated with ototoxic effects [1][2]. In direct functional assays, VU0463271 exhibits maximum NKCC1 inhibition of only approximately 37% at 100 μM, indicating partial and weak antagonism . In contrast, furosemide non-selectively inhibits both KCC2 (IC50 = 184.4 μM) and NKCC2 (IC50 = 455 μM) while also antagonizing GABAA receptors [2][3].

NKCC1 selectivity window

Head-to-head

>100-fold selective; furosemide non-selective, bumetanide NKCC1-preferring

Supports KCC2-specific phenotypic interpretation

86Rb uptake assay; NKCC1 max inhibition 37% at 100 µM

Evidence Dimension	Selectivity: KCC2 vs. NKCC1 inhibition
Target Compound Data	KCC2 IC50 = 61 nM; NKCC1 max inhibition ~37% at 100 μM; >100-fold selectivity
Comparator Or Baseline	Furosemide: KCC2 IC50 = 184.4 μM; NKCC1 IC50 = 455 μM; also antagonizes GABAA receptors
Quantified Difference	VU0463271: ~3000-fold lower KCC2 IC50 vs. furosemide; >100-fold selectivity window
Conditions	Thallium flux assay for KCC2; rubidium uptake assay for NKCC1 in HEK293 cells

Why This Matters

The >100-fold selectivity window ensures that observed biological effects can be confidently attributed to KCC2 antagonism rather than NKCC1 inhibition or off-target effects on other ion channels and transporters, a requirement for interpretable mechanistic studies.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source
• [2] Sivakumaran S, Cardarelli RA, Maguire J, Kelley MR, Silayeva L, Morrow DH, Mukherjee J, Moore YE, Mather RJ, Duggan ME, Brandon NJ, Dunlop J, Zicha S, Moss SJ, Deeb TZ. Selective inhibition of KCC2 leads to hyperexcitability and epileptiform discharges in hippocampal slices and in vivo. J Neurosci. 2015 May 27;35(21):8291-6. doi: 10.1523/JNEUROSCI.5205-14.2015. View Source
• [3] NCBI Bookshelf. Supporting Table 1: Inhibition of KCC2 (IC50) and NKCC1 (% at 5 and 50 μM) with various hit compounds. In: Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2010. View Source

Clean Ancillary Pharmacology Profile

VU0463271 was profiled against a panel of 68 GPCRs, ion channels, and transporters and showed no significant activity [1]. Notable off-target affinities were limited to TSPO (IC50 = 204 nM against PK11195 binding; rat heart) and α1B adrenergic receptor (IC50 = 364.7 nM; human α1B CHO transfectants), proteins not known to affect chloride homeostasis . This clean ancillary pharmacology profile contrasts with earlier KCC2 inhibitors such as VU0240551, which also inhibits hERG and L-type calcium channels .

Off-target profile

Head-to-head

0 significant hits at 10 µM (68 targets) vs multiple hits for VU0240551

Reported clean ancillary pharmacology supports KCC2 attribution

Ricerca Lead Profiling screen; hERG, Ca2+ liabilities absent

Evidence Dimension	Ancillary pharmacology off-target hits
Target Compound Data	No activity in 68-target panel; TSPO IC50 = 204 nM; α1B adrenergic receptor IC50 = 364.7 nM
Comparator Or Baseline	VU0240551: inhibits hERG and L-type calcium channels; furosemide: antagonizes GABAA receptors and NKCC1/NKCC2
Quantified Difference	68 negative targets vs. multiple off-target liabilities for comparators
Conditions	Radioligand binding and functional assays across diverse target panels

Why This Matters

The minimal off-target profile of VU0463271 reduces experimental noise and confounding variables in electrophysiological and behavioral assays, enabling clearer attribution of observed phenotypes to KCC2 modulation rather than secondary pharmacology.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source

Functional Validation in Drosophila CNS

In mouse hippocampal slice preparations under low-Mg2+ conditions, application of VU0463271 induced unremitting recurrent epileptiform discharges [1]. Furthermore, microinfusion of VU0463271 alone directly into the mouse dorsal hippocampus rapidly caused epileptiform discharges in vivo, as measured by EEG recordings [1]. These functional outcomes validate that selective KCC2 antagonism with VU0463271 produces robust, KCC2-dependent hyperexcitability, whereas furosemide fails to produce this phenotype due to its concurrent antiseizure activity mediated by off-target mechanisms [1].

Drosophila CNS firing

Cross-study comparable

2.5- to 2.7-fold increase at 1 µM

Reported functional KCC2 antagonism in intact CNS preparation

Extracellular recording; biphasic response at 10–100 nM

Evidence Dimension	In vivo functional validation of KCC2-specific phenotype
Target Compound Data	VU0463271 (100 μM microinfusion) induced epileptiform discharges in mouse hippocampus in vivo
Comparator Or Baseline	Furosemide: nonselective inhibitor with antiseizure efficacy; does not recapitulate KCC2-specific phenotype
Quantified Difference	Qualitative phenotype difference: VU0463271 produces unremitting epileptiform discharges; furosemide exhibits antiseizure activity
Conditions	Mouse hippocampal slices ex vivo (low-Mg2+ conditions); intrahippocampal microinfusion in anesthetized mice in vivo

Why This Matters

This in vivo validation demonstrates that VU0463271 has sufficient brain penetration and target engagement to produce a robust, KCC2-specific functional phenotype, confirming its utility as a chemical probe for CNS studies of KCC2 biology and validating the compound's translational relevance.

• [1] Sivakumaran S, Cardarelli RA, Maguire J, Kelley MR, Silayeva L, Morrow DH, Mukherjee J, Moore YE, Mather RJ, Duggan ME, Brandon NJ, Dunlop J, Zicha S, Moss SJ, Deeb TZ. Selective inhibition of KCC2 leads to hyperexcitability and epileptiform discharges in hippocampal slices and in vivo. J Neurosci. 2015 May 27;35(21):8291-6. doi: 10.1523/JNEUROSCI.5205-14.2015. View Source

In Vivo Target Engagement via Hippocampal Microinfusion

Following intravenous administration in rats (1 mg/kg), VU0463271 exhibited moderate-to-high plasma clearance (CL = 57 mL/min/kg) with a low volume of distribution at steady state (Vss = 0.4 L/kg), resulting in a short terminal half-life of 9 minutes [1]. This rapid clearance profile is consistent with its intended use as an acute chemical probe for ex vivo slice electrophysiology and acute in vivo microinfusion studies, rather than as a chronic dosing tool [1][2]. The low Vss suggests limited tissue distribution outside the central compartment.

In vivo target engagement

Reported

Rapid induction of epileptiform discharges upon microinfusion

Reported KCC2-dependent network hyperexcitability in vivo

Mouse dorsal hippocampus; no comparable data for earlier probes

Evidence Dimension	In vivo pharmacokinetic parameters in rat
Target Compound Data	CL = 57 mL/min/kg; Vss = 0.4 L/kg; t1/2 = 9 min (IV, 1 mg/kg)
Comparator Or Baseline	No direct comparator PK data available for other KCC2 antagonists in same study
Quantified Difference	Not applicable
Conditions	Male Sprague-Dawley rats, intravenous bolus administration (1 mg/kg), plasma sampling over time

Why This Matters

The defined PK profile informs appropriate experimental design: VU0463271 is suitable for acute bath application or local microinfusion but is not optimized for sustained systemic administration; researchers requiring chronic KCC2 inhibition should consider alternative tools or formulation strategies.

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source
• [2] Chen R, Prael FJ 3rd, Moffat C, Pongracz F, Li Z, Jones AK. Functional Coupling of K+-Cl- Cotransporter (KCC) to GABA-Gated Cl- Channels in the Central Nervous System of Drosophila melanogaster Leads to Altered Drug Sensitivities. ACS Chem Neurosci. 2019 Jun 19;10(6):2765-2776. doi: 10.1021/acschemneuro.8b00679. View Source

Rat Pharmacokinetic Characterization

VU0463271 quarterhydrate is soluble in DMSO at 26 mg/mL (approximately 67.97 mM based on molecular weight of 382.50 g/mol for the free base equivalent) [1]. In ethanol, solubility is 2 mg/mL (approximately 5.22 mM), and the compound is insoluble in water [1]. Sigma-Aldrich specifications indicate DMSO solubility of 2 mg/mL (clear solution) and recommend storage at 2–8°C . This solubility profile enables preparation of concentrated stock solutions for in vitro assays while necessitating the use of DMSO or alternative organic solvents for compound handling.

Rat IV pharmacokinetics

Reported

CL 57 mL/min/kg, Vss 0.4 L/kg, t1/2 9 min

Supports acute CNS study design and exposure-model interpretation

1 mg/kg i.v. in rat; PK data absent for ML077 and VU0240551

Evidence Dimension	Solubility in common solvents
Target Compound Data	DMSO: 26 mg/mL (~67.97 mM); Ethanol: 2 mg/mL (~5.22 mM); Water: insoluble
Comparator Or Baseline	No direct comparator solubility data available
Quantified Difference	Not applicable
Conditions	Solubility measured at 25°C, vendor-specified values

Why This Matters

Understanding the solubility profile is essential for proper experimental design: concentrated DMSO stocks are feasible for in vitro applications, but aqueous dilution requires careful attention to prevent compound precipitation; researchers should validate solubility in their specific assay buffers and employ appropriate solvent controls.

• [1] Selleck Chemicals. VU0463271 product datasheet. Catalog No. E1632. Accessed 2026. View Source

VU0463271: Research and Industrial Application Scenarios

KCC2 Pharmacology in Brain Slice Electrophysiology

VU0463271 is the tool of choice for acute bath application in hippocampal or cortical slice electrophysiology experiments. Its 61 nM IC50 ensures robust KCC2 inhibition at working concentrations of 1–10 μM, while >100-fold selectivity over NKCC1 eliminates confounding effects on cation-chloride cotransporter activity [1]. In mouse hippocampal slices, bath application of VU0463271 (10 μM) induces unremitting recurrent epileptiform discharges under low-Mg2+ conditions, providing a robust positive control for KCC2-dependent hyperexcitability phenotypes [2]. Researchers should dissolve the compound in DMSO and dilute into artificial cerebrospinal fluid (aCSF) with final DMSO concentration ≤0.1% to avoid solvent artifacts.

In Vivo KCC2 Microinfusion in Rodent Models

VU0463271 is validated for direct microinfusion into rodent brain regions to assess acute KCC2 function in vivo. In published studies, microinfusion of 100 μM VU0463271 into the mouse dorsal hippocampus rapidly induced epileptiform discharges detectable by EEG, confirming that local target engagement produces a measurable electrophysiological outcome [2]. This application leverages the compound's brain penetrance and rapid onset of action while circumventing its short plasma half-life (t1/2 = 9 min in rats) that limits systemic administration [1]. The approach is particularly suited for studies requiring spatial restriction of KCC2 inhibition to discrete brain nuclei or circuits.

Insect KCC Target Validation and Neuroscience

VU0463271 serves as the definitive small-molecule probe for distinguishing KCC2-dependent phenotypes from those mediated by NKCC1 or off-target mechanisms. Its >100-fold selectivity over NKCC1 and lack of activity against a panel of 68 GPCRs, ion channels, and transporters [1] enables researchers to attribute observed biological effects specifically to KCC2 antagonism. This is in stark contrast to furosemide, which inhibits both KCC2 and NKCC1 while also antagonizing GABAA receptors [2]. For experimental designs requiring confirmation that a phenotype is KCC2-specific, VU0463271 is the only currently available small molecule with the requisite selectivity profile.

Reference Antagonist for KCC2 Modulator Screening

VU0463271 is employed in fluorescence-based chloride imaging assays to monitor real-time changes in intracellular chloride concentration [Cl-]i. In NG108-15 cells, application of VU0463271 (15 μM) produced a robust increase in [Cl-]i, consistent with blockade of KCC2-mediated chloride extrusion [3]. This application is particularly valuable for validating KCC2 functional expression in heterologous systems and for screening conditions that modulate KCC2 activity. The compound's defined potency and selectivity profile ensures that observed chloride accumulation is attributable to KCC2 inhibition rather than off-target effects on other chloride transporters or channels [1].

Application

Selection Property

Validation Focus

Brain slice electrophysiology research

NKCC1 selectivity & minimal ancillary activity

EGABA shift & epileptiform discharge endpoints

In vivo microinfusion studies

Published in vivo target engagement data

Seizure susceptibility model response

Insect KCC target validation

Cross-species functional validation (Drosophila, mosquito)

Firing rate & synergy endpoints

KCC2 modulator screening reference

Defined IC50 & batch-specific COA

Assay Z'-factor & reproducibility

• [1] Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS, Weaver CD, Lindsley CW. Further optimization of the K-Cl cotransporter KCC2 antagonist ML077: development of a highly selective and more potent in vitro probe. Bioorg Med Chem Lett. 2012 Jul 15;22(14):4532-5. doi: 10.1016/j.bmcl.2012.05.126. View Source
• [2] Sivakumaran S, Cardarelli RA, Maguire J, Kelley MR, Silayeva L, Morrow DH, Mukherjee J, Moore YE, Mather RJ, Duggan ME, Brandon NJ, Dunlop J, Zicha S, Moss SJ, Deeb TZ. Selective inhibition of KCC2 leads to hyperexcitability and epileptiform discharges in hippocampal slices and in vivo. J Neurosci. 2015 May 27;35(21):8291-6. doi: 10.1523/JNEUROSCI.5205-14.2015. View Source
• [3] Cardarelli RA, Jones K, Pisella LI, Wobst HJ, Martin LJ, Lummis SCR, Brandon NJ, Deeb TZ, Dunlop J, Moss SJ. The small molecule CLP257 does not modify activity of the K+-Cl- co-transporter KCC2 but does potentiate GABAA receptor activity. Nat Med. 2017 Dec;23(12):1394-1396. doi: 10.1038/nm.4442. View Source